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Compound Name:
dimethylaniline

Cat. No.: B13231999

Get Quote

\ J

This guide provides a comprehensive technical overview of the chemical properties, synthesis,
and reactivity of 4-(1-bromoethyl)-N,N-dimethylaniline. It is important to note that while this
compound is a structurally logical and valuable synthetic intermediate, specific, peer-reviewed
experimental data for it is not extensively available in public literature. Therefore, this document
has been constructed by a Senior Application Scientist to bridge this gap. The insights herein
are derived from first principles of organic chemistry and by drawing scientifically sound
analogies from its close structural analogs, primarily the primary benzylic bromide, 4-
(bromomethyl)-N,N-dimethylaniline, and the ring-substituted 4-bromo-N,N-dimethylaniline. This
approach ensures a robust and predictive guide for researchers, scientists, and drug
development professionals.

Core Molecular Profile and Physicochemical
Properties

4-(1-bromoethyl)-N,N-dimethylaniline possesses a unique bifunctional structure: a reactive
secondary benzylic bromide and a strongly electron-donating dimethylamino group. This
combination makes it a potent intermediate for introducing the 4-(N,N-dimethylamino)phenyl-
ethyl moiety into target molecules. The para-positioning of the dimethylamino group
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significantly influences the reactivity of the benzylic carbon through resonance stabilization of

cationic intermediates, a crucial factor in its reaction kinetics.

Structural and Physicochemical Data Summary

The following table summarizes the core properties of 4-(1-bromoethyl)-N,N-dimethylaniline.

Calculated values are based on its molecular structure, while other properties are predicted

based on established chemical principles and data from analogous compounds.

Property

Value / Description

Source |/ Rationale

IUPAC Name

4-(1-bromoethyl)-N,N-

dimethylaniline

IUPAC Nomenclature

Molecular Formula C10H14BrN Calculated
Molecular Weight 228.13 g/mol Calculated
CAS Number Not readily available Inferred from literature search
Predicted to be a pale yellow o )
) ) ) Analogy to similar benzylic
Appearance to light brown oil or low-melting )
_ bromides
solid
Predicted to be soluble in
common organic solvents i
- Analogy and chemical
Solubility (e.g., THF, DCM, Acetone, o
) ) principles
Ethyl Acetate); insoluble in
water.[1]
Stable under recommended
storage conditions (cool, dry,
Stability inert atmosphere).[2] Light- Analogy to benzylic halides
sensitive and potentially
moisture-sensitive.[3]
Highly reactive towards )
o ) ] Fundamental organic
Reactivity nucleophiles; susceptible to

elimination reactions.

chemistry principles
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Proposed Synthesis: Benzylic Bromination of 4-
ethyl-N,N-dimethylaniline

The most logical and efficient synthesis of 4-(1-bromoethyl)-N,N-dimethylaniline is the free-
radical bromination of the benzylic position of 4-ethyl-N,N-dimethylaniline. This method is
analogous to the well-established synthesis of 4-(bromomethyl)-N,N-dimethylaniline from N,N-
dimethyl-p-toluidine.[4] The use of N-bromosuccinimide (NBS) as the bromine source, in
conjunction with a radical initiator like azobisisobutyronitrile (AIBN), provides selectivity for the
benzylic C-H bond over aromatic bromination.

Reaction Mechanism and Rationale

The reaction proceeds via a free-radical chain mechanism:
e Initiation: Thermal decomposition of AIBN generates initiator radicals.

o Propagation: The initiator radical abstracts a hydrogen atom from the benzylic position of 4-
ethyl-N,N-dimethylaniline. This forms a secondary benzylic radical, which is highly stabilized
by resonance with the aromatic ring and the electron-donating dimethylamino group. This
resonance stabilization is the key driver for the reaction's regioselectivity.

e Propagation: The benzylic radical reacts with NBS to yield the desired product, 4-(1-
bromoethyl)-N,N-dimethylaniline, and a succinimidyl radical, which continues the chain
reaction.[4]
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Process Output

4-(1-bromoethy))-N,N-dimethylaniline

CCla (Solvent)

Click to download full resolution via product page

Caption: Proposed workflow for the synthesis of 4-(1-bromoethyl)-N,N-dimethylaniline.

Detailed Experimental Protocol (Proposed)

o Preparation: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer,
dissolve 4-ethyl-N,N-dimethylaniline (1.0 eq) in a dry, non-polar solvent such as carbon
tetrachloride (CCla).

« Addition of Reagents: Add N-bromosuccinimide (NBS, 1.05 eq) and a catalytic amount of
AIBN (0.02 eq) to the solution.[4]

e Reaction: Heat the mixture to reflux (approx. 77°C for CCla) with vigorous stirring. The
reaction should be monitored for completion using Thin Layer Chromatography (TLC).

o Work-up: Once the starting material is consumed, cool the reaction mixture to room
temperature. Filter the mixture to remove the succinimide byproduct.
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 Purification: Transfer the filtrate to a separatory funnel and wash sequentially with a
saturated sodium bicarbonate solution and brine. Dry the organic layer over anhydrous
sodium sulfate, filter, and concentrate the solvent under reduced pressure.

o Final Product: The resulting crude product can be purified by flash column chromatography
on silica gel to yield pure 4-(1-bromoethyl)-N,N-dimethylaniline.

Chemical Reactivity and Mechanistic Pathways

The reactivity of 4-(1-bromoethyl)-N,N-dimethylaniline is dominated by the benzylic bromide,
which serves as an excellent leaving group. The secondary nature of this carbon center leads
to a fascinating interplay between substitution and elimination reactions.

Nucleophilic Substitution (Snl | Sn2)

The compound readily undergoes nucleophilic substitution with a wide range of nucleophiles,
including amines, thiols, and alkoxides.[5] The reaction mechanism is highly dependent on the
reaction conditions.

e Snl Pathway: Favored by polar, protic solvents and weaker nucleophiles. The rate-
determining step is the departure of the bromide leaving group to form a secondary benzylic
carbocation. This carbocation is exceptionally stable due to resonance delocalization of the
positive charge across the aromatic ring and onto the nitrogen atom of the powerful electron-
donating dimethylamino group.

e Sn2 Pathway: Favored by polar, aprotic solvents and strong, unhindered nucleophiles. This is
a single, concerted step where the nucleophile attacks the electrophilic carbon as the
bromide departs.
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Caption: Competing Sn1 and Sn2 pathways for nucleophilic substitution.

Elimination Reactions (E1 / E2)

Elimination reactions are a significant competitive pathway, particularly in the presence of
strong or sterically hindered bases.[6] These reactions lead to the formation of 4-(N,N-
dimethylamino)styrene.

e E2 Mechanism: A concerted, one-step process where the base abstracts a proton from the
methyl group while the bromide leaves simultaneously, forming a double bond.[7][8] This
pathway is favored by strong, non-nucleophilic bases (e.qg., tert-butoxide).

o E1 Mechanism: A two-step process that proceeds through the same resonance-stabilized
carbocation intermediate as the Snl reaction. A weak base then removes a proton from the
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adjacent carbon to form the alkene. This pathway often competes with Sn1 reactions.[9]
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Caption: Competing E1 and E2 elimination pathways.

Handling, Safety, and Storage

As a reactive benzylic bromide and an aniline derivative, 4-(1-bromoethyl)-N,N-
dimethylaniline must be handled with appropriate care. The following recommendations are
based on safety data for structurally similar compounds.[2][10][11]

» Personal Protective Equipment (PPE): Wear chemical-resistant gloves, safety goggles with
side-shields, and a lab coat.[11] All handling should be performed in a well-ventilated fume
hood to avoid inhalation of vapors.[12]
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» Handling: Avoid contact with skin and eyes. Do not eat, drink, or smoke when using this
product. Wash hands thoroughly after handling.[13]

» Storage: Store in a tightly sealed container under an inert atmosphere (e.g., argon or
nitrogen). Keep in a cool, dry, and dark place away from incompatible materials such as
strong oxidizing agents, strong acids, and metals.[2][14]

o Hazards: Expected to be harmful if swallowed, in contact with skin, or if inhaled.[10][13] May
cause skin and serious eye irritation.[15]

Conclusion

4-(1-bromoethyl)-N,N-dimethylaniline is a highly valuable, albeit under-documented,
chemical intermediate. Its synthesis is readily achievable through benzylic bromination, and its
reactivity is characterized by a susceptibility to both nucleophilic substitution and elimination
reactions. The presence of the secondary benzylic bromide, activated by a powerful para-
dimethylamino group, allows for controlled introduction of the 4-(N,N-dimethylamino)phenyl-
ethyl group into complex molecular architectures. This guide provides a robust framework for
researchers to synthesize, handle, and utilize this potent reagent in drug discovery and
materials science applications.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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